2-Chloro-5-cyclopropoxyisonicotinamide
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Description
Properties
Molecular Formula |
C9H9ClN2O2 |
|---|---|
Molecular Weight |
212.63 g/mol |
IUPAC Name |
2-chloro-5-cyclopropyloxypyridine-4-carboxamide |
InChI |
InChI=1S/C9H9ClN2O2/c10-8-3-6(9(11)13)7(4-12-8)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13) |
InChI Key |
WKZHBSLBHYNRLT-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=C(C=C2C(=O)N)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Chloro-5-cyclopropoxyisonicotinamide typically involves the following steps:
Starting Materials: The synthesis begins with isonicotinic acid or its derivatives.
Cyclopropoxylation: The cyclopropoxy group is introduced via nucleophilic substitution reactions, often using cyclopropanol or its derivatives in the presence of a base such as sodium hydride or potassium carbonate.
Amidation: The final step involves the formation of the amide bond, typically through the reaction of the intermediate with ammonia or an amine under suitable conditions
Industrial Production Methods
Industrial production of 2-Chloro-5-cyclopropoxyisonicotinamide follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing by-products. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-5-cyclopropoxyisonicotinamide undergoes various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines, thiols, or alkoxides.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to yield amines.
Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine
Common Reagents and Conditions
Substitution: Reagents like sodium methoxide, potassium thiolate, or primary amines in polar aprotic solvents (e.g., DMF, DMSO) are commonly used.
Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Hydrolysis: Acidic conditions (HCl, H2SO4) or basic conditions (NaOH, KOH) at elevated temperatures
Major Products
The major products formed from these reactions include substituted derivatives, N-oxides, reduced amines, and hydrolyzed carboxylic acids.
Scientific Research Applications
2-Chloro-5-cyclopropoxyisonicotinamide has several scientific research applications:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.
Biology: The compound is used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.
Industry: Utilized in the production of agrochemicals, dyes, and other specialty chemicals
Mechanism of Action
The mechanism of action of 2-Chloro-5-cyclopropoxyisonicotinamide involves its interaction with specific molecular targets. The chloro and cyclopropoxy groups contribute to its binding affinity and specificity towards enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s conformation and function .
Comparison with Similar Compounds
Data Table of Key Analogs
Q & A
Basic Research: How to design a synthesis route for 2-Chloro-5-cyclopropoxyisonicotinamide while addressing steric effects and regioselectivity challenges?
Methodological Answer:
A robust synthesis route should begin with selecting precursors with compatible functional groups. For cyclopropoxy introduction, consider nucleophilic substitution under inert conditions, using cyclopropanol derivatives. Steric hindrance at the 5-position necessitates catalysts like palladium complexes to enhance regioselectivity. Monitor reaction progress via TLC or HPLC, and optimize solvent polarity (e.g., DMF for high-temperature reactions). Post-synthesis, validate purity using NMR (¹H/¹³C) and mass spectrometry, ensuring <5% impurities .
Basic Research: What analytical techniques are optimal for characterizing the purity and structural integrity of 2-Chloro-5-cyclopropoxyisonicotinamide?
Methodological Answer:
Combine multiple techniques:
- Purity: HPLC with UV detection (λ = 254 nm) and C18 columns; compare retention times against standards.
- Structural Confirmation: ¹H NMR (DMSO-d₆) for proton environments (e.g., cyclopropane-CH₂ at δ 0.8–1.2 ppm) and ¹³C NMR for carbonyl (C=O at ~165 ppm).
- Mass Spectrometry: High-resolution ESI-MS to confirm molecular ion [M+H]⁺. Cross-reference with PubChem or NIST data for validation .
Advanced Research: How to resolve contradictions in reported solubility data for 2-Chloro-5-cyclopropoxyisonicotinamide across solvents?
Methodological Answer:
Adopt a systematic approach:
Replicate Experiments: Use standardized protocols (e.g., shake-flask method) at 25°C.
Control Variables: Document solvent batch purity, equilibration time, and agitation speed.
Theoretical Alignment: Apply Hansen solubility parameters to predict miscibility gaps.
Statistical Analysis: Use ANOVA to identify outliers and reconcile discrepancies with literature. Link findings to molecular polarity and hydrogen-bonding capacity .
Advanced Research: How can computational modeling predict the biological activity of 2-Chloro-5-cyclopropoxyisonicotinamide?
Methodological Answer:
Docking Studies: Use AutoDock Vina to model ligand-receptor interactions (e.g., kinase inhibitors).
QSAR Analysis: Derive quantitative structure-activity relationships using descriptors like logP and topological polar surface area.
MD Simulations: Run 100-ns trajectories in GROMACS to assess binding stability. Validate predictions with in vitro assays (e.g., IC₅₀ measurements). Reference PubChem bioactivity datasets for benchmarking .
Advanced Research: How to formulate a PICO(T)-based research question for studying the mechanism of action of 2-Chloro-5-cyclopropoxyisonicotinamide?
Methodological Answer:
Structure the question using:
- P (Population): In vitro cancer cell lines (e.g., HeLa).
- I (Intervention): Exposure to 2-Chloro-5-cyclopropoxyisonicotinamide (10–100 µM).
- C (Comparison): Untreated controls or standard chemotherapeutics.
- O (Outcome): Apoptosis markers (e.g., caspase-3 activation).
- T (Time): 48-hour incubation.
Example: "Does 2-Chloro-5-cyclopropoxyisonicotinamide (10–100 µM) induce caspase-3 activation in HeLa cells compared to cisplatin over 48 hours?" .
Advanced Research: How to address discrepancies between in vitro and in vivo efficacy data for 2-Chloro-5-cyclopropoxyisonicotinamide?
Methodological Answer:
Pharmacokinetic Profiling: Measure bioavailability and metabolic stability using LC-MS/MS.
Tissue Distribution Studies: Radiolabel the compound and track accumulation via PET imaging.
Theoretical Framework: Link findings to transport mechanisms (e.g., ABC transporters) using the "free drug hypothesis." Adjust dosing regimens or develop prodrugs to enhance target engagement .
Advanced Research: What strategies optimize the scale-up synthesis of 2-Chloro-5-cyclopropoxyisonicotinamide while maintaining yield and purity?
Methodological Answer:
Process Control: Implement PAT (Process Analytical Technology) for real-time monitoring of reaction parameters (pH, temperature).
Separation Technologies: Use centrifugal partition chromatography (CPC) for high-purity isolation.
Risk Assessment: Apply FMEA (Failure Mode Effects Analysis) to identify critical variables (e.g., solvent recovery efficiency). Reference CRDC subclass RDF2050108 for simulation protocols .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
